Cas no 94305-08-5 (3-benzyl-6-benzylsulfanylpurine)

• Product Name: 3-benzyl-6-benzylsulfanylpurine
• CAS No: 94305-08-5
• MF: C₁₉H₁₆N₄S
• MW: 332.422142028809
• CID: 1983907
• PubChem ID: 253713
• Update Time: 2025-04-21

3-benzyl-6-benzylsulfanylpurine Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-6-benzylsulfanylpurine
• 6-Benzylmercapto-3-benzyl-purin
• NSC76921
• 3-benzyl-6-benzylthiopurine
• 3-benzyl-6-(benzylsulfanyl)-3h-purine
• AG-K-00773
• 3-benzyl-6-benzylsulfanyl-3H-purine
• CTK5H6345
• AC1L5OPH
• 94305-08-5
• 3-benzyl-6-benzylsulfanyl-purine
• DTXCID30242779
• DTXSID20291635
• DS-014097
• NSC-76921
• 3-Benzyl-6-(benzylthio)-3H-purine

• Inchi： 1S/C19H16N4S/c1-3-7-15(8-4-1)11-23-14-22-19(17-18(23)21-13-20-17)24-12-16-9-5-2-6-10-16/h1-10,13-14H,11-12H2
• InChI Key： RQABGHBGPAWWNI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=C2C(=NC=N2)N(C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 332.11
• Monoisotopic Mass: 332.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 489.2°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.69
• PSA: 68.90000
• LogP: 4.16690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines